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Compound of Interest

Compound Name: 4-Iodobenzophenone

Cat. No.: B1332398 Get Quote

For immediate reference, 4-Iodobenzophenone should be treated as hazardous chemical

waste. It must be segregated from non-halogenated waste and disposed of through a licensed

chemical destruction plant or by controlled incineration.[1] Under no circumstances should it be

discharged into sewer systems. This guide provides essential safety and logistical information

for the proper handling and disposal of 4-Iodobenzophenone, tailored for researchers,

scientists, and drug development professionals.

Safety and Hazard Profile
4-Iodobenzophenone is classified as a hazardous substance with the following primary

concerns:

Skin Irritation: Causes skin irritation.[2]

Eye Irritation: Causes serious eye irritation.[2]

Respiratory Irritation: May cause respiratory irritation.[2]

Strict adherence to safety protocols is paramount. Always handle 4-Iodobenzophenone in a

well-ventilated area or a chemical fume hood while wearing appropriate personal protective

equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.
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While specific toxicity data such as LD50 and LC50 values for 4-Iodobenzophenone are not

readily available in the public domain, the following table summarizes its key physical and

chemical properties and hazard information.

Property Value

Molecular Formula C₁₃H₉IO

Molecular Weight 308.11 g/mol

Physical State Solid

Melting Point 97-99 °C[3]

GHS Hazard Statements H315, H319, H335[2]

Hazard Pictogram GHS07 (Harmful/Irritant)[3]

Signal Word Warning[2]

Step-by-Step Disposal Protocol
The proper disposal of 4-Iodobenzophenone follows the established guidelines for

halogenated organic waste. Adherence to these steps is crucial for regulatory compliance and

safety.

Waste Segregation: Designate a specific, clearly labeled waste container for "Halogenated

Organic Waste." It is critical to not mix 4-Iodobenzophenone waste with non-halogenated

organic solvents or other waste streams such as aqueous, acidic, or basic waste.

Waste Container Selection and Labeling: Use a chemically compatible, leak-proof container

with a secure screw-top cap. The container must be clearly labeled with "Hazardous Waste,"

the full chemical name "4-Iodobenzophenone," and the associated hazard pictograms.

Waste Accumulation and Storage: Collect all waste materials containing 4-
Iodobenzophenone, including any contaminated consumables (e.g., pipette tips, weighing

paper), in the designated container. Ensure the cap is securely fastened when not in use.

Store the waste container in a designated Satellite Accumulation Area (SAA), which must be

at or near the point of generation and under the control of laboratory personnel.
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Disposal of Empty Containers: A container that held 4-Iodobenzophenone is considered

"empty" only after it has been triple-rinsed with a suitable solvent (e.g., acetone or ethanol).

The rinsate from this cleaning process must be collected and disposed of as halogenated

hazardous waste.

Arranging for Disposal: Once the waste container is full or is no longer being used, arrange

for its disposal through your institution's Environmental Health and Safety (EHS) department

or a licensed hazardous waste contractor.

Experimental Protocols
Spill Cleanup Procedure:

In the event of a 4-Iodobenzophenone spill, follow these steps:

Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and

ensure adequate ventilation.

Wear Appropriate PPE: At a minimum, wear safety goggles, chemical-resistant gloves, a lab

coat, and respiratory protection if dealing with a large spill or fine powder.

Contain the Spill: For solid spills, carefully sweep up the material to avoid generating dust

and place it in the designated "Halogenated Organic Waste" container. For solutions, absorb

the spill with an inert material (e.g., vermiculite, sand, or commercial sorbent pads).

Decontaminate the Area: Wipe the spill area with a cloth dampened with a suitable solvent

(e.g., acetone or ethanol). Place the contaminated cleaning materials into the hazardous

waste container.

Final Cleaning: Wash the spill area with soap and water.

Report the Spill: Report the incident to your laboratory supervisor and EHS department,

following your institution's specific reporting procedures.

Visualizing the Disposal Workflow
To further clarify the proper handling and disposal of 4-Iodobenzophenone, the following

diagrams illustrate the key decision-making processes.
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Caption: Workflow for the proper disposal of 4-Iodobenzophenone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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